(1S,2R,6S)-2-Hydroxy-4-(3-methylbut-3-en-1-ynyl)-7-oxabicyclo(4.1.0)hept-3-en-5-one
(1S,2R,6S)-2-Hydroxy-4-(3-methylbut-3-en-1-ynyl)-7-oxabicyclo(4.1.0)hept-3-en-5-one
Brand Name:
Vulcanchem
CAS No.:
125555-67-1
VCID:
VC21204714
InChI:
InChI=1S/C11H10O3/c1-6(2)3-4-7-5-8(12)10-11(14-10)9(7)13/h5,8,10-12H,1H2,2H3/t8-,10+,11-/m1/s1
SMILES:
CC(=C)C#CC1=CC(C2C(C1=O)O2)O
Molecular Formula:
C11H10O3
Molecular Weight:
190.19 g/mol
(1S,2R,6S)-2-Hydroxy-4-(3-methylbut-3-en-1-ynyl)-7-oxabicyclo(4.1.0)hept-3-en-5-one
CAS No.: 125555-67-1
Cat. No.: VC21204714
Molecular Formula: C11H10O3
Molecular Weight: 190.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125555-67-1 |
|---|---|
| Molecular Formula | C11H10O3 |
| Molecular Weight | 190.19 g/mol |
| IUPAC Name | (1S,5R,6S)-5-hydroxy-3-(3-methylbut-3-en-1-ynyl)-7-oxabicyclo[4.1.0]hept-3-en-2-one |
| Standard InChI | InChI=1S/C11H10O3/c1-6(2)3-4-7-5-8(12)10-11(14-10)9(7)13/h5,8,10-12H,1H2,2H3/t8-,10+,11-/m1/s1 |
| Standard InChI Key | PQAVKHOYIGJVBH-DVVUODLYSA-N |
| Isomeric SMILES | CC(=C)C#CC1=C[C@H]([C@H]2[C@@H](C1=O)O2)O |
| SMILES | CC(=C)C#CC1=CC(C2C(C1=O)O2)O |
| Canonical SMILES | CC(=C)C#CC1=CC(C2C(C1=O)O2)O |
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